TITANIUM DI-N-BUTOXIDE (BIS-2,4-PENTANEDIONATE)
TITANIUM DI-N-BUTOXIDE (BIS-2,4-PENTANEDIONATE)
Brand Name:
Vulcanchem
CAS No.:
16902-59-3
VCID:
VC0107585
InChI:
InChI=1S/2C5H8O2.2C4H10O.Ti/c2*1-4(6)3-5(2)7;2*1-2-3-4-5;/h2*3,6H,1-2H3;2*5H,2-4H2,1H3;/b2*4-3+;;;
SMILES:
CCCCO.CCCCO.CC(=CC(=O)C)O.CC(=CC(=O)C)O.[Ti]
Molecular Formula:
C18H32O6Ti
Molecular Weight:
396.3 g/mol
TITANIUM DI-N-BUTOXIDE (BIS-2,4-PENTANEDIONATE)
CAS No.: 16902-59-3
Main Products
VCID: VC0107585
Molecular Formula: C18H32O6Ti
Molecular Weight: 396.3 g/mol
| CAS No. | 16902-59-3 |
|---|---|
| Product Name | TITANIUM DI-N-BUTOXIDE (BIS-2,4-PENTANEDIONATE) |
| Molecular Formula | C18H32O6Ti |
| Molecular Weight | 396.3 g/mol |
| IUPAC Name | butan-1-ol;(E)-4-hydroxypent-3-en-2-one;titanium |
| Standard InChI | InChI=1S/2C5H8O2.2C4H10O.Ti/c2*1-4(6)3-5(2)7;2*1-2-3-4-5;/h2*3,6H,1-2H3;2*5H,2-4H2,1H3;/b2*4-3+;;; |
| Standard InChIKey | GGGACMWUKOLNGD-VVDZMTNVSA-N |
| Isomeric SMILES | CCCC[O-].CCCC[O-].C/C(=C/C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].[Ti+4] |
| SMILES | CCCCO.CCCCO.CC(=CC(=O)C)O.CC(=CC(=O)C)O.[Ti] |
| Canonical SMILES | CCCC[O-].CCCC[O-].CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].[Ti+4] |
| PubChem Compound | 14200124 |
| Last Modified | Nov 11 2021 |
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